Cas no 1704093-40-2 (1-(2-bromo-6-chlorophenyl)cyclopentan-1-amine)

• Product Name: 1-(2-bromo-6-chlorophenyl)cyclopentan-1-amine
• CAS No: 1704093-40-2
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• CID: 6573626
• PubChem ID: 117439064
• Update Time: 2025-06-22

1-(2-bromo-6-chlorophenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-6-chlorophenyl)cyclopentan-1-amine
• 1704093-40-2
• EN300-1911907

• Inchi： 1S/C11H13BrClN/c12-8-4-3-5-9(13)10(8)11(14)6-1-2-7-11/h3-5H,1-2,6-7,14H2
• InChI Key： NTAMIHWJZVDPMR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1(CCCC1)N)Cl

Computed Properties

• Exact Mass: 272.99199g/mol
• Monoisotopic Mass: 272.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-bromo-6-chlorophenyl)cyclopentan-1-amine

Introduction to 1-(2-bromo-6-chlorophenyl)cyclopentan-1-amine (CAS No. 1704093-40-2)

1-(2-bromo-6-chlorophenyl)cyclopentan-1-amine, with the chemical identifier CAS No. 1704093-40-2, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a cyclopentanamine core substituted with a brominated and chlorinated phenyl group, has garnered attention due to its potential applications in medicinal chemistry and drug development. The structural features of this compound make it a promising candidate for further exploration in various therapeutic areas.

The< strong> bromo and chloro substituents on the phenyl ring introduce electrophilic centers that can participate in diverse chemical reactions, making this compound a versatile building block for synthesizing more complex molecules. In recent years, there has been growing interest in developing new pharmacophores that incorporate such functional groups, as they can enhance binding affinity and selectivity in drug targets.

One of the most compelling aspects of 1-(2-bromo-6-chlorophenyl)cyclopentan-1-amine is its potential role in the development of novel therapeutic agents. The cyclopentanamine moiety is a common structural motif found in many biologically active compounds, particularly those targeting central nervous system (CNS) disorders. This moiety is known to contribute to the oral bioavailability and metabolic stability of drugs, making it an attractive feature for pharmaceutical applications.

Recent studies have highlighted the importance of< strong> halogenated aromatic compounds in drug discovery. These compounds often exhibit enhanced binding interactions with biological targets due to the presence of electron-withdrawing halogen atoms. The combination of bromine and chlorine in 1-(2-bromo-6-chlorophenyl)cyclopentan-1-amine may lead to unique pharmacological properties that could be exploited for therapeutic purposes.

In the context of medicinal chemistry, the synthesis of 1-(2-bromo-6-chlorophenyl)cyclopentan-1-amine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The presence of both bromo and chloro substituents necessitates the use of specific reaction conditions to prevent unwanted side reactions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve efficient functionalization of the phenyl ring.

The< strong>cyclopentanamine core of this compound is particularly interesting from a structural perspective. Cycloalkylamines are known to improve drug-like properties such as solubility and permeability across biological membranes. This feature makes 1-(2-bromo-6-chlorophenyl)cyclopentan-1-amine a valuable scaffold for designing new drugs with improved pharmacokinetic profiles.

Current research in the field of pharmaceutical chemistry is focused on identifying new molecular entities that can modulate neurological pathways associated with diseases such as depression, anxiety, and neurodegenerative disorders. The< strong>brominated and chlorinated phenyl group in 1-(2-bromo-6-chlorophenyl)cyclopentan-1-amine suggests potential activity against these conditions, as halogenated aromatic compounds have shown promise in targeting serotonin receptors and other neurotransmitter systems.

The< strong>synthetic accessibility of this compound also contributes to its attractiveness as a research tool. The ability to readily modify its structure allows chemists to explore a wide range of derivatives with tailored biological activities. This flexibility is crucial for optimizing drug candidates during the early stages of development.

In conclusion, 1-(2-bromo-6-chlorophenyl)cyclopentan-1-amine (CAS No. 1704093-40-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its synthetic tractability, make it a valuable compound for further research and development. As our understanding of biological targets continues to evolve, compounds like this one will play an increasingly important role in the discovery and design of new therapeutic agents.